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Benzenesulfonic acid, 2-hydroxy-5-((4-((4-((4-hydroxy-3-sulfophenyl)amino)phenyl)(1-methyl-2-phenyl-1H-indol-3-yl)methylene)-2,5-cyclohexadien-1-ylidene)amino)-, monosodium salt Benzenesulfonic acid, 2-hydroxy-5-((4-((4-((4-hydroxy-3-sulfophenyl)amino)phenyl)(1-methyl-2-phenyl-1H-indol-3-yl)methylene)-2,5-cyclohexadien-1-ylidene)amino)-, monosodium salt
Brand Name: Vulcanchem
CAS No.: 12219-30-6
VCID: VC0078333
InChI: InChI=1S/C40H31N3O8S2.Na/c1-43-33-10-6-5-9-32(33)39(40(43)27-7-3-2-4-8-27)38(25-11-15-28(16-12-25)41-30-19-21-34(44)36(23-30)52(46,47)48)26-13-17-29(18-14-26)42-31-20-22-35(45)37(24-31)53(49,50)51;/h2-24,41,44-45H,1H3,(H,46,47,48)(H,49,50,51);/q;+1/p-1
SMILES: CN1C2=CC=CC=C2C(=C1C3=CC=CC=C3)C(=C4C=CC(=NC5=CC(=C(C=C5)O)S(=O)(=O)O)C=C4)C6=CC=C(C=C6)NC7=CC(=C(C=C7)O)S(=O)(=O)[O-].[Na+]
Molecular Formula: C40H30N3NaO8S2
Molecular Weight: 767.803

Benzenesulfonic acid, 2-hydroxy-5-((4-((4-((4-hydroxy-3-sulfophenyl)amino)phenyl)(1-methyl-2-phenyl-1H-indol-3-yl)methylene)-2,5-cyclohexadien-1-ylidene)amino)-, monosodium salt

CAS No.: 12219-30-6

Cat. No.: VC0078333

Molecular Formula: C40H30N3NaO8S2

Molecular Weight: 767.803

* For research use only. Not for human or veterinary use.

Benzenesulfonic acid, 2-hydroxy-5-((4-((4-((4-hydroxy-3-sulfophenyl)amino)phenyl)(1-methyl-2-phenyl-1H-indol-3-yl)methylene)-2,5-cyclohexadien-1-ylidene)amino)-, monosodium salt - 12219-30-6

Specification

CAS No. 12219-30-6
Molecular Formula C40H30N3NaO8S2
Molecular Weight 767.803
IUPAC Name sodium;2-hydroxy-5-[4-[[4-(4-hydroxy-3-sulfophenyl)iminocyclohexa-2,5-dien-1-ylidene]-(1-methyl-2-phenylindol-3-yl)methyl]anilino]benzenesulfonate
Standard InChI InChI=1S/C40H31N3O8S2.Na/c1-43-33-10-6-5-9-32(33)39(40(43)27-7-3-2-4-8-27)38(25-11-15-28(16-12-25)41-30-19-21-34(44)36(23-30)52(46,47)48)26-13-17-29(18-14-26)42-31-20-22-35(45)37(24-31)53(49,50)51;/h2-24,41,44-45H,1H3,(H,46,47,48)(H,49,50,51);/q;+1/p-1
Standard InChI Key WYGXRAJPLKXGEM-UHFFFAOYSA-M
SMILES CN1C2=CC=CC=C2C(=C1C3=CC=CC=C3)C(=C4C=CC(=NC5=CC(=C(C=C5)O)S(=O)(=O)O)C=C4)C6=CC=C(C=C6)NC7=CC(=C(C=C7)O)S(=O)(=O)[O-].[Na+]

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